Cas no 50903-06-5 (Pyrrolidine, 1-[(4-nitrophenyl)thioxomethyl]-)
![Pyrrolidine, 1-[(4-nitrophenyl)thioxomethyl]- structure](https://www.kuujia.com/scimg/cas/50903-06-5x500.png)
50903-06-5 structure
Product name:Pyrrolidine, 1-[(4-nitrophenyl)thioxomethyl]-
Pyrrolidine, 1-[(4-nitrophenyl)thioxomethyl]- Chemical and Physical Properties
Names and Identifiers
-
- Pyrrolidine, 1-[(4-nitrophenyl)thioxomethyl]-
- MLS000674880
- CHEMBL1385208
- 1-{4-nitrobenzothioyl}pyrrolidine
- (4-NITROPHENYL)(1-PYRROLIDINYL)METHANETHIONE
- SR-01000259512-1
- Oprea1_494515
- (4-nitrophenyl)(pyrrolidin-1-yl)methanethione
- 1-(4-nitro-thiobenzoyl)-pyrrolidine
- AKOS000348353
- 50903-06-5
- (4-nitrophenyl)-pyrrolidin-1-ylmethanethione
- SR-01000259512
- HMS2727B12
- STK055598
- AK-968/15361308
- SMR000291921
- AKOS005068418
- 1-(4-NITROBENZENECARBOTHIOYL)PYRROLIDINE
- 1-[(4-nitrophenyl)carbonothioyl]pyrrolidine
-
- Inchi: InChI=1S/C11H12N2O2S/c14-13(15)10-5-3-9(4-6-10)11(16)12-7-1-2-8-12/h3-6H,1-2,7-8H2
- InChI Key: QHYKYRYXFGOVOV-UHFFFAOYSA-N
- SMILES: C1CCN(C1)C(=S)C2=CC=C(C=C2)[N+](=O)[O-]
Computed Properties
- Exact Mass: 236.06206
- Monoisotopic Mass: 236.062
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 81.2Ų
Experimental Properties
- PSA: 46.38
Pyrrolidine, 1-[(4-nitrophenyl)thioxomethyl]- Related Literature
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Huihui Qi,Yunjie Zhou,Yi Li,Fan Liao,Zhenzhen Wang,Xiao Wang,Hui Huang,Mingwang Shao,Yang Liu Nanoscale, 2021,13, 14089-14095
-
Arvind K. Gupta,Alexander Steiner,Ramamoorthy Boomishankar Dalton Trans., 2012,41, 9753-9759
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N. Nakagawa,E. J. Derrah,M. Schelwies,F. Rominger,O. Trapp Dalton Trans., 2016,45, 6856-6865
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Xiufang Ma,Keju Sun,Yongjun Xu,Federico Calle-Vallejo Chem. Sci., 2020,11, 4119-4124
50903-06-5 (Pyrrolidine, 1-[(4-nitrophenyl)thioxomethyl]-) Related Products
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- 565207-38-7(N,N-diethyl-3-4-(prop-2-en-1-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ylbenzene-1-sulfonamide)
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